N-(3,5-dimethoxyphenyl)-2-{[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-2-[[4-oxo-3-(oxolan-2-ylmethyl)-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C25H25N3O6S/c1-31-17-10-15(11-18(12-17)32-2)26-21(29)14-35-25-27-22-19-7-3-4-8-20(19)34-23(22)24(30)28(25)13-16-6-5-9-33-16/h3-4,7-8,10-12,16H,5-6,9,13-14H2,1-2H3,(H,26,29)
• InChI Key: KNJHVHISARWQAL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=O)CSC2=NC3=C(C(=O)N2CC4CCCO4)OC5=CC=CC=C53)OC
• Molecular Formula: C25H25N3O6S
• Molecular Weight: 495.5 g/mol

Description

N-(3,5-dimethoxyphenyl)-2-{[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C25H25N3O6S and its molecular weight is 495.55. The purity is usually 95%.
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Scientific Research Applications

Crystallography and Molecular Structure

Studies on compounds with similar structural motifs, such as 2-[(diaminopyrimidin-2-yl)sulfanyl]acetamides, have been conducted to understand their crystal structures and molecular conformations. For example, compounds with a folded conformation, where the pyrimidine ring inclines to the benzene ring, have been described. Such structural analyses are crucial for understanding the intermolecular interactions and stability of these compounds, which can inform their potential applications in material science or drug design (Subasri et al., 2017).

Antimicrobial Activity

Research on structurally related compounds, such as those containing selenium and sulfamoyl groups, has explored their antibacterial activities. The synthesis and evaluation of these compounds against various bacterial strains can provide insights into their potential as antimicrobial agents. For instance, certain selenolo derivatives have shown strong bactericidal effects against tested organisms, highlighting the potential for developing new antibiotics from these structures (Abdel‐Hafez, 2010).

Anticancer Activity

Thiazolidinyl and pyrimidine derivatives have been synthesized and tested for their anticancer activity. Research in this area focuses on the development of compounds that can selectively target cancer cells, offering a basis for novel cancer therapies. For example, certain thiazolidin-2-ylidene acetamide derivatives have demonstrated potent and selective cytotoxic effects against leukemia cell lines, suggesting a promising avenue for cancer treatment development (Horishny et al., 2021).

Heterocyclic Chemistry

The exploration of heterocyclic derivatives of guanidine and their formation processes, as well as the determination of their crystal structures through X-ray analysis, provides valuable information on the chemical behavior and potential applications of these compounds in medicinal chemistry and material science (Banfield et al., 1987).